Imidazo[1,2-a]pyrimidines
imidazo\[1,2-a\]pyrimidines are a class of heterocyclic compounds that have attracted significant attention in the field of medicinal chemistry due to their diverse biological activities. These molecules consist of an imidazole ring fused to a pyrimidine ring and exhibit a wide range of pharmacological properties, making them potential candidates for various therapeutic applications.
Structurally, imidazo\[1,2-a\]pyrimidines possess a rigid planar core that can facilitate favorable interactions with target proteins. Their structural diversity allows for the optimization of physicochemical properties such as lipophilicity and hydrogen-bonding capabilities, which are crucial for drug design. These compounds have shown promise in targeting various enzymes, receptors, and other protein targets involved in disease processes.
Due to their promising therapeutic potential, imidazo\[1,2-a\]pyrimidines are widely studied for applications ranging from anticancer agents to anti-inflammatory drugs. Their ability to modulate multiple biological pathways makes them a versatile tool in the development of multifunctional therapeutics. Further research and optimization could lead to the identification of more effective and specific compounds with enhanced pharmacological profiles.
![Imidazo[1,2-a]pyrimidines](https://www.kuujia.com/images/category/u3418.png)
Structure | Chemical Name | CAS | MF |
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2-(4-iodophenoxy)methylimidazo1,2-apyrimidine | 514186-43-7 | C13H10IN3O |
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2-bromoimidazo1,2-apyrimidine | 1350738-85-0 | C6H4BrN3 |
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ethyl 7-methylimidazo[1,2-a]pyrimidine-2-carboxylate | 76075-24-6 | C10H11N3O2 |
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7-methoxyimidazo1,2-apyrimidine | 375857-78-6 | C7H7N3O |
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Imidazo[1,2-a]pyrimidine-2-carbaldehyde | 143982-40-5 | C7H5N3O |
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6-nitroimidazo[1,2-a]pyrimidine | 1027511-37-0 | C6H4N4O2 |
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2-(trifluoromethyl)imidazo1,2-apyrimidine | 73221-25-7 | C7H4N3F3 |
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2-({imidazo1,2-apyrimidin-2-yl}methoxy)benzaldehyde | 405921-70-2 | C14H11N3O2 |
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6-bromo-imidazo[1,2-a]pyrimidine | 865156-68-9 | C6H4BrN3 |
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2-Aminomethylimidazo1,2-apyrimidine Dihydrochloride | 1187928-99-9 | C7H10Cl2N4 |
Related Literature
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1. The interaction of NOTA as a bifunctional chelator with competitive alkali metal ions: a DFT study†F. Y. Adeowo,B. Honarparvar,A. A. Skelton RSC Adv., 2016,6, 79485-79496
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Koji Miyao,Akira Funabiki,Kazuyuki Takahashi,Tomoyuki Mochida,Mikio Uruichi New J. Chem., 2014,38, 739-743
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Maxime Colpaert,Marta Zaton,Vincent Ladmiral,Deborah Jones,Jacques Rozière,Bruno Ameduri Polym. Chem., 2019,10, 2176-2189
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5. Boosting plasmon-enhanced electrochemistry by in situ surface cleaning of plasmonic nanocatalysts†Fengxia Wu,Yuanhao Pang,Guobao Xu,Yali Yuan,Hsien-Yi Hsu,Wenxin Niu Nanoscale, 2023,15, 18901-18909
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Andreas Sauer,Andreas Kapelski,Samuel Dagorne,Moshe Kol,Jun Okuda Dalton Trans., 2013,42, 9007-9023
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Ziqiao Chen,Kenjirou Higashi,Yuki Shigehisa,Keisuke Ueda,Keiji Yamamoto,Kunikazu Moribe Nanoscale, 2023,15, 2602-2613
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Francesco Piga,Fabrizio Moro,Itana Krivokapic,Alexander J. Blake,Ruth Edge,Eric J. L. McInnes,David J. Evans,Jonathan McMaster Chem. Commun., 2012,48, 2430-2432
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Kaoru Nobuoka,Satoshi Kitaoka,Masashi Iio,Thomas Harran,Yuichi Ishikawa Phys. Chem. Chem. Phys., 2007,9, 5891-5896
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